Cas no 824-86-2 (Methyl Benzyl Sulfoxide)

• Product Name: Methyl Benzyl Sulfoxide
• CAS No: 824-86-2
• Molecular Formula: C₈H₁₀OS
• Molecular Weight: 154.2294
• CID: 727901
• PubChem ID: 69991

Methyl Benzyl Sulfoxide Properties

Names and Identifiers

• Benzene,[(methylsulfinyl)methyl]-
• Methyl Benzyl Sulfoxide
• BENZYL METHYL SULFOXIDE
• Methyl Benzyl Sulfox
• methylsulfinylmethylbenzene
• benzyl methyl sulphoxide
• Methanesulfinylmethyl-benzene
• rac-benzyl methyl sulfoxide
• Sulfoxide,benzyl methyl
• EINECS 212-539-0
• CHEBI:167326
• AKOS006283932
• (methanesulfinylmethyl)benzene
• CHEMBL174361
• LISVNGUOWUKZQY-UHFFFAOYSA-N
• BDBM50224863
• FT-0671555
• DTXSID901002662
• [(Methanesulfinyl)methyl]benzene
• (methylsulfinylmethyl)benzene
• DS 1
• 824-86-2
• [(Methylsulfinyl)methyl]benzene #
• Benzene, [(methylsulfinyl)methyl]-
• NS00042458
• SCHEMBL230204
• Sulfoxide, benzyl methyl
• (+/-)-Benzyl Methyl Sulfoxide
• methylsulinylmethylbenzene
• alpha-(Methylsulphinyl)toluene
• benzylmethylsulfoxide
• Methyl Benzyl Sulfoxide;
• G83735
• DB-229967

• InChIKey： LISVNGUOWUKZQY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H10OS/c1-10(9)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• SMILES： CS(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 154.04500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 154.045
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 36.3A^2

Experimental Properties

• LogP: 2.43080
• PSA: 36.28000
• Refractive Index: 1.593
• Boiling Point: 330.03°C at 760 mmHg
• Flash Point: 153.397°C
• Density: 1.171

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides